Cas no 77464-08-5 (Urea, N,N-dihexyl-)
Urea, N,N-dihexyl- structure
Product Name:Urea, N,N-dihexyl-
CAS No:77464-08-5
MF:C13H28N2O
MW:228.374223709106
CID:536025
PubChem ID:13213311
Update Time:2025-04-19
Urea, N,N-dihexyl- Chemical and Physical Properties
Names and Identifiers
-
- Urea, N,N-dihexyl-
- 1,1-dihexylurea
- 77464-08-5
- SCHEMBL107016
- n,n-dihexylurea
- DTXSID30528464
-
- Inchi: 1S/C13H28N2O/c1-3-5-7-9-11-15(13(14)16)12-10-8-6-4-2/h3-12H2,1-2H3,(H2,14,16)
- InChI Key: IMPHZBHLSYGMSM-UHFFFAOYSA-N
- SMILES: O=C(N)N(CCCCCC)CCCCCC
Computed Properties
- Exact Mass: 228.220163521g/mol
- Monoisotopic Mass: 228.220163521g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 46.3Ų
Urea, N,N-dihexyl- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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